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Compound of Interest

Compound Name: MENTHOL, (+)-neo-

Cat. No.: B15360915

Essential Safety and Handling Guide for (+)-neo-
Menthol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety protocols, personal
protective equipment (PPE) recommendations, and disposal plans for handling (+)-neo-
Menthol. Adherence to these guidelines is crucial for minimizing risks and ensuring a safe
laboratory environment.

Hazard Identification and Classification

(+)-neo-Menthol is classified as a hazardous substance. It is a combustible liquid that can
cause skin irritation, serious eye damage, and may cause respiratory irritation.[1][2]

GHS Hazard Statements:

H227: Combustible liquid.[2]

H315: Causes skin irritation.[2]

H318: Causes serious eye damage.[2]

H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used

when handling (+)-neo-Menthol.

Protection Type Equipment

Standard/Specification

Tightly fitting safety goggles
Eye/Face Protection with side-shields or chemical
goggles.[1][2][3]

EN 166 (EU) or NIOSH (US)
approved.[2][3]

Chemical protective gloves

(e.g., PVC).[1] Fire/flame
Skin Protection resistant and impervious

clothing.[3] Safety footwear or

gumboots.[1]

Gloves tested to a relevant
standard (e.g., Europe EN
374, US F739).[1]

Use in a well-ventilated area.
[1] If exposure limits are
exceeded or irritation is
) ) experienced, use a full-face
Respiratory Protection )
respirator or a NIOSH-

approved half-face respirator

with an organic vapor/acid gas

cartridge.[3][4]

Filter type A-P or ABEK is

recommended.[1][2]

Note: Contact lenses should not be worn when handling (+)-neo-Menthol as they can absorb

and concentrate irritants.[1]

: L

Property Value

Flash Point 82°C

Boiling Point 212°C
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Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling (+)-neo-
Menthol in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15360915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Experimental Workflow: Handling (+)-neo-Menthol

Preparation

Review Safety Data Sheet (SDS)

Ensure proper ventilation

Don appropriate PPE

Handling

Weigh and dilute in a fume hood

Avoid inhalation of vapors Prevent contact with skin and eyes

Post-Handling

Securely seal containers

:

Clean work area

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling (+)-neo-Menthol.
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Spill and Disposal Procedures

Minor Spills:

e Remove all ignition sources.[1]

e Ensure the area is well-ventilated.

o Wear appropriate PPE.[1]

o Contain and absorb the spill with inert material such as sand, earth, or vermiculite.[1]

o Collect the absorbed material and place it in a suitable, labeled container for waste disposal.

[1]

Clean the spill area thoroughly.

Major Spills:

Evacuate personnel from the area and move upwind.[1]

Alert emergency responders and inform them of the nature and location of the hazard.[1]

Only trained personnel with appropriate PPE, including breathing apparatus, should address
the spill.[1]

Prevent the spill from entering drains or waterways.[1]
Disposal:

» Dispose of waste material and contaminated packaging in accordance with local, state, and
federal regulations.

» Contaminated clothing should be removed and laundered separately before reuse.[5]

First Aid Measures

 Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]
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e If on skin: Wash with plenty of soap and water.[3] If skin irritation occurs, seek medical
attention.[3]

« If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2]

« If swallowed: Immediately give a glass of water. First aid is not generally required, but if in
doubt, contact a Poisons Information Centre or a doctor.[5]

By strictly following these safety protocols, researchers can mitigate the risks associated with
handling (+)-neo-Menthol and maintain a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. datasheets.scbt.com [datasheets.scbt.com]

e 2. sigmaaldrich.com [sigmaaldrich.com]

¢ 3. (¥)-Neomenthol SDS, 3623-51-6 Safety Data Sheets - ECHEMI [echemi.com]

e 4. (+)-Neomenthol | C10H200 | CID 439263 - PubChem [pubchem.ncbi.nim.nih.gov]
o 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

 To cite this document: BenchChem. [Personal protective equipment for handling MENTHOL,
(+)-neo-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15360915#personal-protective-equipment-for-
handling-menthol-neo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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